Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate

• IUPAC Name: ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate
• InChI: InChI=1S/C9H13N3O2/c1-2-14-9(13)7-5-11-8-6-10-3-4-12(7)8/h5,10H,2-4,6H2,1H3
• InChI Key: PUSQIDJRNISKAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2N1CCNC2
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate is a chemical compound with the molecular weight of 195.22. The IUPAC name for this compound is ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate. The InChI code for this compound is 1S/C9H13N3O2/c1-2-14-9(13)7-6-12-4-3-10-5-8(12)11-7/h6,10H,2-5H2,1H3.

Molecular Structure Analysis

The molecular structure of Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate can be represented by the InChI code 1S/C9H13N3O2/c1-2-14-9(13)7-6-12-4-3-10-5-8(12)11-7/h6,10H,2-5H2,1H3. This indicates that the compound consists of 9 carbon atoms, 13 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate is a solid at room temperature. It has a molecular weight of 195.22. The compound should be stored in a dark place, under an inert atmosphere.

Scientific Research Applications

Organic Synthesis and Catalysis

Heterocyclic compounds akin to Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate are pivotal in organic synthesis and catalysis. These compounds serve as key intermediates in the synthesis of complex molecules due to their rich reactivity and structural diversity. For instance, pyrazole and pyrazoline derivatives have been extensively studied for their role in synthesizing biologically active molecules, highlighting the significance of similar heterocycles in drug development and synthetic chemistry (Kiyani, 2018; Shaaban, 2012).

Optoelectronic Materials

Research on quinazolines and pyrimidines, compounds that share a heterocyclic core with Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate, reveals their importance in developing optoelectronic materials. These heterocycles are integral to creating novel materials for organic light-emitting diodes (OLEDs), photovoltaic cells, and other electronic applications due to their electroluminescent properties (Lipunova et al., 2018).

Medicinal Chemistry

The structural motif of Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate is reminiscent of scaffolds found in pharmacologically active compounds. Pyrazolines, for example, have been identified for their anticancer, anti-inflammatory, and antimicrobial activities, underscoring the therapeutic potential of structurally related heterocycles. Such compounds are explored for their ability to interact with various biological targets, offering insights into the design of new therapeutic agents (Ray et al., 2022; Cetin, 2020).

Environmental Considerations

The synthesis and application of heterocyclic compounds, including those related to Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate, also consider environmental impact. Studies focusing on the toxicity and biodegradability of ionic liquids used in synthesizing and processing these compounds highlight the industry's move towards greener and more sustainable chemical practices (Ostadjoo et al., 2018).

Mechanism of Action

Target of Action

Similar compounds, such as the 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine derivatives, have been reported to preferentially silence gaq proteins . Gaq proteins are a type of G protein-coupled receptors (GPCRs), which represent the largest family of cell-surface receptors in eukaryotes .

Mode of Action

Similar compounds have been found to inhibit gaq proteins . These compounds allow GDP release but prevent GTP entry, thus trapping Gaq in the nucleotide-free, empty pocket conformation .

Biochemical Pathways

The inhibition of gaq proteins by similar compounds can affect various intracellular multistep signaling events, including the cyclic adenosine-3’,5’-monophosphate (camp) and the myo-inositol 1-phosphate (ip1) pathway .

Result of Action

Similar compounds have been found to inhibit critical functions in cancer progression, particularly cell proliferation and cell survival .

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, H332, and H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.